![molecular formula C18H12ClFN4OS B2610440 3-[(4-chlorobenzyl)thio]-7-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one CAS No. 1242874-26-5](/img/structure/B2610440.png)
3-[(4-chlorobenzyl)thio]-7-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
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Overview
Description
The compound “3-[(4-chlorobenzyl)thio]-7-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one” is a derivative of 1,2,4-triazole . Compounds containing the 1,2,4-triazole ring in their structure are characterized by multidirectional biological activity . A large volume of research on triazole and their derivatives has been carried out, proving significant antibacterial activity of this heterocyclic core .
Molecular Structure Analysis
1,2,4-Triazole having molecular formula C2H3N3 acts as isosteres of amide, ester, and carboxylic acid . It may be formally derived from pyrazole by substitution of a carbon at position-4 by a nitrogen atom . 1,2,4-Triazole exists in two tautomeric forms A and B in which 1H-1,2,4-triazole (A) is more stable than 4H-1,2,4-triazole (B) .Chemical Reactions Analysis
The structure-activity relationship (SAR) analysis revealed that compounds containing a benzyl group in the 4-position of the 1,2,4-triazole inhibited the growth of Gram-positive bacteria more strongly than 4-phenyl derivatives . The presence of a chlorine atom at the meta-position of the phenyl ring at C-3 of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole system was the most beneficial for the anti-MSSA and anti-MRSA activity .Scientific Research Applications
Anticonvulsant Activity
Research into triazolo[4,3-a]pyrazines has demonstrated their potential in anticonvulsant activity. A study by Kelley et al. (1995) synthesized several derivatives, finding some to exhibit potent activity against maximal electroshock-induced seizures in rats, indicating the triazolo[4,3-a]pyrazine ring system's value as a bioisostere of the purine ring for anticonvulsant purposes without causing emesis (Kelley et al., 1995).
Antibacterial and Antifungal Activities
The synthesis of derivatives bearing the triazolo[4,3-a]pyrazine moiety has also been explored for their antibacterial and antifungal properties. Nayak and Poojary (2020) developed compounds with significant activity against pathogens such as Staphylococcus aureus, Enterococcus faecalis, Escherichia coli, and Pseudomonas aeruginosa, with particular derivatives showing superior efficacy (Nayak & Poojary, 2020).
Anticancer Activity
Further studies have expanded into the anticancer potential of triazolo[4,3-a]pyrazine derivatives. Bhat et al. (2009) reported the synthesis of compounds that exhibited moderate to excellent in vitro antitumor activity against various cancer cell lines, including leukemia, non-small cell lung cancer, and breast cancer. The specific modifications on the triazolo[4,3-a]pyrazine core were crucial for the observed biological activities (Bhat et al., 2009).
Antioxidant Properties
Investigations into the antioxidant properties of triazolo[4,3-a]pyrazine derivatives have also been conducted. Sunil et al. (2010) explored the in vitro antioxidant capabilities of triazolo-thiadiazoles, revealing potent activity in DPPH, ABTS radical scavenging assays, and lipid peroxidation studies. These findings highlight the compound's potential in oxidative stress-related therapeutic applications (Sunil et al., 2010).
Mechanism of Action
While the specific mechanism of action for “3-[(4-chlorobenzyl)thio]-7-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one” is not available, it’s known that 1,2,4-triazoles act as important pharmacophores by interacting with biological receptors with high affinity due to their dipole character, hydrogen bonding capacity, rigidity, and solubility .
Future Directions
The global spread of drug resistance in bacteria requires new potent and safe antimicrobial agents . Compounds containing the 1,2,4-triazole ring in their structure are characterised by multidirectional biological activity . Therefore, rational design and development of novel antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance .
Properties
IUPAC Name |
3-[(4-chlorophenyl)methylsulfanyl]-7-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClFN4OS/c19-13-3-1-12(2-4-13)11-26-18-22-21-16-17(25)23(9-10-24(16)18)15-7-5-14(20)6-8-15/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTCCLYQZGVBFIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NN=C3N2C=CN(C3=O)C4=CC=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClFN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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